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Compound Name: Citronellyl hexanoate

Cat. No.: B080941 Get Quote

A detailed examination of the physicochemical properties, biological activities, and analytical

methodologies for two closely related terpene esters.

In the realm of chemical biology and drug development, the nuanced differences between

structurally similar molecules can dictate their efficacy and application. This guide provides a

comparative study of two isomeric monoterpenoid esters, Citronellyl hexanoate and Geranyl

hexanoate. While both share the same molecular formula and hexanoate ester group, the

subtle variation in the position of a double bond in their terpene backbone—citronellol versus

geraniol—gives rise to distinct properties and potential biological activities. This document

serves as a resource for researchers, scientists, and professionals in drug development by

presenting a side-by-side comparison of their characteristics, supported by experimental data

from existing literature on these and structurally related compounds.

Physicochemical Properties: A Tale of Two Isomers
Citronellyl hexanoate and Geranyl hexanoate are both colorless to pale yellow liquids with

characteristic fruity and floral odors. Their similar molecular structures result in comparable

physical properties, as detailed in Table 1. Both are classified as fatty alcohol esters and are

practically insoluble in water but soluble in organic solvents like ethanol and diethyl ether[1][2]

[3]. This lipophilicity is a key determinant of their biological interactions and applications.
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Property Citronellyl Hexanoate Geranyl Hexanoate

Synonyms
Citronellyl caproate, 3,7-

dimethyloct-6-enyl hexanoate

Geranyl caproate, (2E)-3,7-

dimethylocta-2,6-dienyl

hexanoate

Molecular Formula C₁₆H₃₀O₂ C₁₆H₂₈O₂

Molecular Weight 254.41 g/mol 252.39 g/mol

Appearance Colorless clear liquid Colorless clear oily liquid

Odor Profile Fine rose, fruity, floral
Rose-geranium, pineapple,

banana, fruity, waxy

Boiling Point 240 °C @ 760 mmHg 240 °C @ 760 mmHg

Density 0.871 - 0.876 g/cm³ @ 25 °C ~0.890 g/cm³ @ 15.5 °C

Refractive Index 1.449 - 1.450 @ 20 °C ~1.450 @ 20 °C

LogP (o/w) ~5.7 - 6.24 ~5.4

Water Solubility
~0.06 mg/L @ 25 °C

(estimated)
Insoluble

Table 1: Comparative Physicochemical Properties of Citronellyl Hexanoate and Geranyl

Hexanoate. Data compiled from various sources[1][2][3][4][5].

Biological Activity: An Inquiry into Antimicrobial
Potential
While direct comparative studies on the biological activities of Citronellyl hexanoate and

Geranyl hexanoate are limited in the available literature, the well-documented antimicrobial and

antifungal properties of their parent alcohols, citronellol and geraniol, provide a strong basis for

inferring their potential. Geraniol, in particular, has demonstrated significant antifungal activity

against a range of pathogens, including Candida albicans and Aspergillus species[6][7]. The

esterification to form hexanoates may modulate this activity, potentially by altering cell

membrane permeability or interaction with microbial enzymes.
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Although specific Minimum Inhibitory Concentration (MIC) values for Citronellyl hexanoate
and Geranyl hexanoate against a comprehensive panel of microbes are not readily available,

Table 2 presents hypothetical comparative data based on the known activities of related

monoterpenes and their esters to illustrate the expected trends. It is anticipated that both

compounds would exhibit moderate to good antimicrobial and antifungal activity.

Organism Compound
Expected MIC Range
(µg/mL)

Bacteria

Staphylococcus aureus Citronellyl hexanoate 100 - 500

Geranyl hexanoate 80 - 400

Escherichia coli Citronellyl hexanoate 200 - 800

Geranyl hexanoate 150 - 600

Fungi

Candida albicans Citronellyl hexanoate 50 - 250

Geranyl hexanoate 40 - 200

Aspergillus niger Citronellyl hexanoate 100 - 600

Geranyl hexanoate 80 - 500

Table 2: Hypothetical Comparative Minimum Inhibitory Concentration (MIC) Values. These

values are projected based on the known antimicrobial activities of structurally similar

compounds like geraniol and other terpene esters and are intended for illustrative purposes.

Direct experimental validation is required.

Experimental Protocols
To facilitate further research and direct comparison, detailed methodologies for key

experiments are provided below.
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Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Identification
The analysis of Citronellyl hexanoate and Geranyl hexanoate can be effectively performed

using Gas Chromatography-Mass Spectrometry (GC-MS) to determine purity, identify isomers,

and quantify the compounds in various matrices.

Instrumentation:

Gas Chromatograph (e.g., Agilent 8890 GC) coupled to a Mass Selective Detector (e.g.,

Agilent 5977B MSD).

Capillary Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar

column.

GC Conditions:

Injector Temperature: 250 °C

Injection Volume: 1 µL (split or splitless, depending on concentration)

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Hold: 5 minutes at 280 °C.

MSD Conditions:

Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Electron Ionization (EI): 70 eV
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Scan Range: m/z 40-500

Sample Preparation: Samples should be diluted in a suitable solvent such as hexane or ethyl

acetate to a final concentration of approximately 100 µg/mL.

Broth Microdilution Assay for Minimum Inhibitory
Concentration (MIC) Determination
The broth microdilution method is a standardized technique to determine the lowest

concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

96-well microtiter plates.

Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

Microbial inoculum standardized to 0.5 McFarland turbidity.

Test compounds (Citronellyl hexanoate and Geranyl hexanoate) dissolved in a suitable

solvent (e.g., DMSO) with a non-ionic surfactant like Tween 80 to aid solubility in the

aqueous medium[8].

Positive control (standard antibiotic/antifungal).

Negative control (broth and solvent).

Procedure:

Prepare a stock solution of the test compounds in DMSO.

In a 96-well plate, perform serial two-fold dilutions of the test compounds in the broth

medium to achieve a range of concentrations (e.g., 1000 µg/mL to 1.95 µg/mL). The final

DMSO concentration should be kept low (e.g., ≤1%) to avoid inhibiting microbial growth.

Add the standardized microbial inoculum to each well.
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Include a positive control (broth with inoculum and a known antimicrobial) and a negative

control (broth with inoculum and the solvent vehicle).

Incubate the plates at the appropriate temperature and duration for the specific

microorganism (e.g., 37°C for 18-24 hours for bacteria; 30°C for 24-48 hours for yeast).

The MIC is determined as the lowest concentration of the compound at which no visible

growth of the microorganism is observed.

Visualizing Relationships and Workflows
To better illustrate the concepts and processes discussed, the following diagrams have been

generated using Graphviz.

A simplified workflow for the analysis of terpene esters.
The synthetic relationship between the parent alcohols and hexanoic acid to form the

respective esters.

Concluding Remarks
Citronellyl hexanoate and Geranyl hexanoate, while structurally very similar, are expected to

exhibit subtle differences in their biological activities due to the isomeric nature of their terpene

moieties. This comparative guide provides a foundational understanding of their

physicochemical properties and outlines the necessary experimental protocols for their direct

comparison. The provided data, while in some cases inferred from related compounds, serves

as a starting point for researchers to design and execute studies to elucidate the specific

properties and potential applications of these two interesting monoterpenoid esters in drug

development and other scientific disciplines. Further research is warranted to directly compare

their biological activities and explore their mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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